BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of 5-
Bromobenzo[b]thiophene-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-Bromobenzo[b]thiophene-3-
Compound Name:

carbaldehyde

Cat. No.: B109403

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling
procedures, and essential chemical data for 5-Bromobenzo[b]thiophene-3-carbaldehyde
(CAS No: 16296-72-3). The information is intended to support its safe use in research and
development environments.

Chemical Identification and Physical Properties

5-Bromobenzo[b]thiophene-3-carbaldehyde is a heterocyclic compound utilized as a
building block in organic synthesis. Its unique structure makes it a valuable intermediate in the
development of pharmaceuticals and other functional materials.
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Identifier Value

IUPAC Name 5-bromo-1-benzothiophene-3-carbaldehyde[1]

Synonyms 5-bromo-benzothioPhene-3-carboxaldehyde[2],
5-Bromobenzo[b]thiophene-3-carboxaldehyde[3]

CAS Number 16296-72-3[1][3]

Molecular Formula CoHsBrOS[1][3]

Molecular Weight 241.11 g/mol [1] (or 241.10 g/mol [3])

MDL Number MFCD00858578[3]

Physicochemical Property Value

Purity >97%(3]

Topological Polar Surface Area (TPSA) 17.07 A?[3]

LogP 3.4763[3]

Hydrogen Bond Donors 0[3]

Hydrogen Bond Acceptors 2[3]

Rotatable Bonds 1[3]

Hazard Identification and GHS Classification

This chemical is classified as hazardous. All personnel must be fully aware of the potential risks
before handling. The Globally Harmonized System (GHS) classification is summarized below.
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o

Irritation irritation[1][4]

Specific Target Organ Toxicity, H335: May cause respiratory
i Category 3 o

Single Exposure irritation[1]

GHS Label Elements:
e Pictogram: Irritant (Exclamation Mark)[1]

» Signal Word: Warning[1]

Safe Handling, Storage, and Personal Protective
Equipment (PPE)

Adherence to strict safety protocols is mandatory when working with this compound.

Engineering Controls and Handling

o Work must be conducted in a well-ventilated area, preferably within a certified chemical fume
hood.[2]

Use non-sparking tools to prevent ignition sources.[2]

Avoid the formation of dust and aerosols.[2]

Prevent fire caused by electrostatic discharge.[2]

Emergency exits and risk-elimination areas should be clearly designated and accessible.[2]

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[2] A face shield is recommended for larger quantities or
when splashing is possible.[4]

o Skin Protection: Handle with chemical-impermeable gloves (inspected prior to use). Wear a
lab coat or a complete suit protecting against chemicals.[2][4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate filter (e.g., type P95 or P1).[2][4]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Recommended storage temperature is 4°C, under a nitrogen atmosphere.[3]

o Keep away from incompatible materials and foodstuff containers.[2]
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Planning & Preparation
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Hazard Mitigation Workflow
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Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.

Exposure Route First-Aid Measure

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o ) ] ]
artificial respiration and seek immediate medical
attention.[2]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[2]

Rinse cautiously with pure water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact )

contact lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

» Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if
necessary.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate PPE to avoid contact with skin, eyes, and clothing and to prevent
inhalation of dust.[2]
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e Environmental Precautions: Prevent further leakage if it is safe to do so. Do not allow the

chemical to enter drains.[2]

» Containment and Cleanup: Collect the spilled material using spark-proof tools and place it in
a suitable, closed container for disposal. Avoid creating dust.[2]
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First Aid Response Decision Tree

Experimental Protocols
Standard Operating Procedure for Safe Handling

This protocol outlines the essential steps for safely handling 5-Bromobenzo[b]thiophene-3-

carbaldehyde powder in a laboratory setting.

e Preparation:
o Verify that a chemical fume hood is certified and functioning correctly.

o Ensure a compatible spill kit and appropriate fire extinguisher are readily available.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.echemi.com/sds/5-bromobenzobthiophene-3-carbaldehyde-pd180727110023.html
https://www.echemi.com/sds/5-bromobenzobthiophene-3-carbaldehyde-pd180727110023.html
https://www.benchchem.com/product/b109403?utm_src=pdf-body-img
https://www.benchchem.com/product/b109403?utm_src=pdf-body
https://www.benchchem.com/product/b109403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Don the required PPE: safety goggles, a lab coat, and chemical-resistant gloves.

o Prepare all necessary glassware and reagents within the fume hood to minimize
movement of the hazardous material.

Weighing and Transfer:

o Tare a suitable container on a balance located within the fume hood or in a contained,
ventilated area.

o Carefully transfer the required amount of the solid compound using a spatula, avoiding
dust generation.

o If transferring to a reaction vessel, use a powder funnel.
o Close the primary container tightly immediately after use.
Reaction Setup and Execution:

o Add solvents and reagents slowly to the vessel containing the compound to avoid
splashing.

o Perform the reaction within the fume hood, ensuring the sash is kept at the lowest
practical height.

o Continuously monitor the reaction for any unexpected changes.

Post-Experiment Cleanup:

o

Quench the reaction safely according to established laboratory procedures.

[¢]

Clean all contaminated glassware within the fume hood.

[¢]

Wipe down the work surface with an appropriate decontaminating solution.

[e]

Collect all waste in a clearly labeled, sealed hazardous waste container.

Personal Decontamination:
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o Carefully remove gloves, avoiding contact with the outer surface, and dispose of them in
the designated waste stream.

o Wash hands thoroughly with soap and water.

Representative Synthesis Protocol

Disclaimer: No specific experimental protocol for the synthesis of 5-
Bromobenzo[b]thiophene-3-carbaldehyde was found in the provided search results. The
following is a general, representative procedure based on the synthesis of structurally similar
thiophene aldehydes, such as the formylation of a bromo-thiophene precursor via a lithium-
halogen exchange.[5] This protocol is for illustrative purposes and requires optimization by
qualified personnel.

» Reaction Setup:

o Take a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a
thermometer, a nitrogen inlet, and a rubber septum.

o Under a nitrogen atmosphere, dissolve the precursor, 5-bromobenzo[b]thiophene, in
anhydrous tetrahydrofuran (THF).

o Cool the solution to -78 °C using a dry ice/acetone bath.
e Lithiation:

o Slowly add n-butyllithium (n-BuLi) (e.g., 1.1 equivalents) dropwise to the stirred solution,
maintaining the temperature at -78 °C.

o Stir the reaction mixture at this temperature for a specified time (e.g., 30-60 minutes) to
allow for the lithium-halogen exchange to complete.

o Formylation:

o Slowly add anhydrous N,N-dimethylformamide (DMF) (e.g., 3 equivalents) dropwise to the
reaction mixture, ensuring the temperature remains at -78 °C.
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o After the addition is complete, allow the reaction to stir at -78 °C for a period (e.g., 30
minutes) before gradually warming to room temperature. Let it stir for several hours (e.qg.,
16-18 hours).

o Workup and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride
(NHaCI).

o Extract the product with an organic solvent such as ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate the solvent under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to yield the final
compound.

Stability, Reactivity, and Disposal

o Reactivity: The available data sheets indicate no specific data on reactivity, chemical stability,
or hazardous reactions.[2] However, as an aldehyde, it is expected to participate in reactions
such as condensation, oxidation to the corresponding carboxylic acid, and cyclization.[6]

o Disposal: All waste materials containing this compound must be treated as hazardous waste.
Dispose of the material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the product to enter drains or waterways.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 5-
Bromobenzo[b]thiophene-3-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109403#safety-and-handling-of-5-bromobenzo-b-
thiophene-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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